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Compound of Interest

Compound Name: 3-Methylheptanenitrile

Cat. No.: B15233164

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-methylheptanenitrile, a valuable
chemical intermediate. This document details its nomenclature according to the International
Union of Pure and Applied Chemistry (IUPAC), lists its common synonyms, and presents its
key physicochemical properties in a clear, tabular format. Furthermore, it outlines a general
experimental protocol for its synthesis via the Kolbe nitrile synthesis, a widely applicable
method for the preparation of alkyl nitriles.

IUPAC Nomenclature and Synonyms

The systematic name for the compound, as determined by IUPAC nomenclature rules, is 3-
methylheptanenitrile.[1] For the specific sterecisomer, the name is (3S)-3-
methylheptanenitrile.[2]

This compound is also known by several synonyms, which are often encountered in chemical
literature and commercial catalogs. These include:

e d-3-Methylheptanenitrile
e SCHEMBL4202857

o DTXSID80710099
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Physicochemical Properties

A summary of the key quantitative data for 3-methylheptanenitrile is presented in the table
below. These properties are essential for its handling, characterization, and application in
research and development.

Property Value Source

Molecular Formula C8H15N PubChem[1][2]
Molecular Weight 125.21 g/mol PubChem[1][2]
Exact Mass 125.120449483 Da PubChem[1][2]
XLogP3 29 PubChem[1][2]
Topological Polar Surface Area  23.8 A2 PubChem[1][2]
Heavy Atom Count 9 PubChem[1][2]

Experimental Protocol: Synthesis via Kolbe Nitrile
Synthesis

The Kolbe nitrile synthesis is a robust and widely used method for the preparation of alkyl
nitriles.[3][4][5][6][7] This reaction proceeds via a nucleophilic substitution (SN2) mechanism,
where an alkyl halide is treated with a metal cyanide.[4][8][9]

A general protocol for the synthesis of 3-methylheptanenitrile from a suitable 3-haloheptane
(e.g., 3-bromoheptane or 3-chloroheptane) is detailed below.

Materials:

3-Haloheptane (e.g., 3-bromo- or 3-chloroheptane)

Sodium cyanide (NaCN) or Potassium cyanide (KCN)

Polar aprotic solvent (e.g., Dimethyl sulfoxide (DMSO) or Acetone)[3][9]

Anhydrous conditions
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Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve the chosen 3-haloheptane in a dry, polar aprotic solvent such as DMSO.

» Addition of Cyanide: Carefully add a molar excess of sodium or potassium cyanide to the
solution. The use of an alkali metal cyanide in a polar aprotic solvent favors the formation of
the nitrile over the isonitrile side product.[3]

» Reaction Conditions: Heat the reaction mixture to reflux with vigorous stirring. The reaction
progress can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the
reaction by carefully adding water.

o Extraction: Extract the agueous mixture with a suitable organic solvent (e.g., diethyl ether or
ethyl acetate).

 Purification: Wash the combined organic extracts with brine, dry over an anhydrous drying
agent (e.g., sodium sulfate or magnesium sulfate), and filter. The solvent is then removed
under reduced pressure to yield the crude 3-methylheptanenitrile.

 Final Purification: The crude product can be further purified by vacuum distillation to obtain
the pure 3-methylheptanenitrile.

Visualizations

The following diagrams illustrate the logical workflow for the characterization of 3-
methylheptanenitrile and the general reaction scheme for its synthesis.
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Workflow for the synthesis and characterization of 3-methylheptanenitrile.
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General reaction scheme for the Kolbe nitrile synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15233164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

